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Introduction

Gold-Indium (Au-In) based materials are an emerging class of shape memory alloys (SMAS)
with potential applications in various fields, including biomedical devices, micro-actuators, and
high-temperature sensors. Like other SMAs, Au-In alloys exhibit the shape memory effect and
superelasticity, which are driven by a reversible martensitic phase transformation.[1] This
document provides a detailed overview of Au-In based SMAs, including their fundamental
properties, potential applications, and generalized protocols for their synthesis and

characterization.

Fundamental Properties of Au-In Shape Memory
Alloys

The shape memory effect in Au-In alloys is governed by a thermoelastic martensitic
transformation from a high-temperature parent phase (austenite) to a low-temperature phase
(martensite).[1] The austenite phase in gold-based alloys typically has a cubic crystal structure,
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while the martensite phase possesses a lower symmetry structure, such as tetragonal or
orthorhombic.[1][2]

Phase Transformations and Crystal Structures

The transformation between austenite and martensite is characterized by four critical
temperatures:

» Ms (Martensite start): The temperature at which the transformation from austenite to
martensite begins on cooling.

o Mf (Martensite finish): The temperature at which the transformation to martensite is complete
on cooling.

o As (Austenite start): The temperature at which the reverse transformation from martensite to
austenite begins on heating.

o Af (Austenite finish): The temperature at which the transformation to austenite is complete on
heating.[3]

These transformation temperatures are highly sensitive to the alloy composition. The crystal
structure of pure gold is face-centered cubic (FCC).[4] Alloying with indium can lead to the
formation of various intermetallic phases with different crystal structures, and the specific phase
that undergoes the martensitic transformation determines the shape memory properties.

Potential Applications

The unique properties of Au-In SMAs make them attractive for a range of applications:

o Biomedical Devices: Gold's biocompatibility and high radiopacity make Au-In SMAs
promising candidates for implantable devices such as stents, orthodontic wires, and bone
clamps.[2][5] The shape memory effect can be utilized for self-deploying structures within the
body.

e Micro-Electro-Mechanical Systems (MEMS): As actuators in MEMS, Au-In thin films can
provide high force and displacement at small scales, suitable for micro-valves, micro-pumps,
and micro-grippers.
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» High-Temperature Applications: Gold alloys are known for their excellent oxidation and
corrosion resistance, suggesting potential for Au-In SMAs in high-temperature sensors and
actuators where other SMAs might degrade.[6]

Data Presentation
Transformation Temperatures of Selected Au-Based

SMAs

Alloy Composit Referenc
. Ms (°C) Mf (°C) As (°C) Af (°C)

System ion (at.%)
46.5 - 50

Au-Cd 30 to 100 - - - [7]
Cd
50Au-

Au-Cu-Al [2]
37Cu-13Al
50Au-

Au-Cu-Al - - - - [2]
36Cu-14Al

Note: Specific transformation temperatures for Au-In SMAs are not readily available in the cited
literature and require experimental determination.

Mechanical Properties of Selected Au-Based SMAs
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Ultimate

" . . Phase
Alloy Compositio  Tensile Elongation .
Compositio  Reference
System n (mol%) Strength (%)
n
(MPa)
50Au-38Cu— M-phase + o-
Au-Cu-Al ~450 ~18 [2]
12Al fcc
50Au-37Cu— M-phase + o-
Au-Cu-Al ~400 ~10 [2]
13Al fcc
50Au—36Cu— M-phase + a-
Au-Cu-Al ~350 ~8 [2]
14Al fcc
Ti-Au-Ta Ti-4Au-20Ta ~600 B-phase [5]
i ] B-phase +
Ti-Au-Ta Ti-4Au-30Ta ~737 ] [5]
Ti3Au

Note: The mechanical properties of Au-In SMAs are expected to be highly dependent on

composition and processing and need to be experimentally determined.

Experimental Protocols

The following are generalized protocols for the synthesis and characterization of Au-In based

shape memory alloys. Specific parameters should be optimized based on the target

composition and desired properties.

Synthesis of Au-In Alloys

Objective: To prepare bulk Au-In alloy samples with a homogeneous composition.

Method: Arc Melting

o Material Preparation: Obtain high-purity gold (99.99%) and indium (99.99%) in the desired
atomic or weight percentages.

 Alloy Preparation:
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o Weigh the constituent metals to achieve the target composition.
o Place the metals in a water-cooled copper hearth of an arc melting furnace.

o Evacuate the furnace chamber to a high vacuum (e.g., < 10-4 mbar) and then backfill with
a high-purity inert gas (e.g., Argon).

o Melt the metals using a non-consumable tungsten electrode.

o To ensure homogeneity, re-melt the resulting alloy button several times, flipping the button
between each melting step.

e Homogenization:
o Seal the as-cast alloy button in a quartz ampoule under a partial pressure of argon.

o Heat treat the ampoule at a high temperature (e.g., 700-800 °C) for an extended period
(e.g., 24-72 hours) to homogenize the composition and microstructure.

o Quench the ampoule in ice water to retain the high-temperature phase.
Method: Sputter Deposition (for thin films)
o Target Preparation: Prepare a composite or alloy target with the desired Au-In composition.

o Substrate Preparation: Clean and prepare a suitable substrate (e.g., silicon wafer, glass
slide).

o Deposition:

o

Mount the target and substrate in a sputter deposition system.

[e]

Evacuate the chamber to a high vacuum.

o

Introduce a sputtering gas (e.g., Argon).

[¢]

Apply power to the target to initiate sputtering and deposit a thin film of the Au-In alloy onto
the substrate. The substrate can be heated to control the film's crystallinity.[8]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://scispace.com/pdf/thin-films-of-aucual-shape-memory-alloy-for-use-in-plasmonic-4vw0l5fxgf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14714784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Annealing: Post-deposition annealing in a controlled atmosphere may be required to achieve
the desired crystalline phase and shape memory properties.[8]

Characterization of Au-In Alloys

Objective: To determine the phase transformation temperatures, crystal structure, and
mechanical properties of the synthesized Au-In alloys.

Protocol 1: Differential Scanning Calorimetry (DSC)
e Purpose: To determine the martensitic transformation temperatures (Ms, Mf, As, Af).
e Procedure:

o Prepare a small, clean sample (typically 5-10 mg) from the homogenized alloy.

o Place the sample in an aluminum or graphite DSC pan.

o Place the sample and a reference pan in the DSC instrument.

o Heat the sample to a temperature well above the expected Af temperature (e.g., 150 °C)
at a controlled rate (e.g., 10 °C/min).

o Cool the sample to a temperature well below the expected Mf temperature (e.g., -50 °C) at
the same controlled rate.

o Heat the sample again to complete the thermal cycle.

o Analyze the resulting heat flow versus temperature curve to identify the endothermic and
exothermic peaks corresponding to the martensitic and reverse transformations. The onset
and peak temperatures of these transformations are used to determine Ms, Mf, As, and Af.

Protocol 2: X-ray Diffraction (XRD)
e Purpose: To identify the crystal structures of the austenite and martensite phases.
e Procedure:

o Prepare a flat, polished sample of the Au-In alloy.
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o To analyze the austenite phase, ensure the sample is at a temperature above Af. A heated
stage on the XRD instrument may be necessary.

o To analyze the martensite phase, cool the sample to a temperature below Mf using a
cooling stage.

o Mount the sample in an X-ray diffractometer.

o Perform a 26 scan over a relevant angular range (e.g., 20-100 degrees).

o Analyze the resulting diffraction pattern by comparing the peak positions and intensities to
known crystal structures in crystallographic databases (e.g., ICDD). This will allow for the
identification of the phases present and the determination of their lattice parameters.[9]

Protocol 3: Tensile Testing

e Purpose: To evaluate the mechanical properties, including ultimate tensile strength,
elongation, and superelastic behavior.

e Procedure:

o

Machine dog-bone shaped tensile specimens from the homogenized alloy according to
standard specifications (e.g., ASTM EB8).

o Mount the specimen in a universal testing machine equipped with an extensometer and a
temperature-controlled chamber.

o To test the shape memory effect, cool the specimen to below Mf, apply a tensile strain,
unload, and then heat above Af while measuring the strain recovery.

o To test for superelasticity, heat the specimen to a temperature above Af, apply a tensile
strain, and then unload, measuring the strain recovery upon unloading.

o Conduct tensile tests to failure at different temperatures to determine the ultimate tensile
strength and elongation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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